Cas no 20628-27-7 (N-Acetyl-2-(methylsulphonyl)aniline)

• Product Name: N-Acetyl-2-(methylsulphonyl)aniline
• CAS No: 20628-27-7
• MF: C₉H₁₁NO₃S
• MW: 213.253541231155
• CID: 88205
• PubChem ID: 24880108
• Update Time: 2025-04-18

N-Acetyl-2-(methylsulphonyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2'-(Methylsulfonyl)acetanilide
• N-ACETYL-2-(METHYLSULPHONYL)ANILINE
• <2-Acetamino-phenyl>-methylsulfon
• 2-acetamidophenyl methyl sulfone
• Acetanilide,2'-(methylsulfonyl)- (8CI)
• MFCD01464107
• Acetamide,N-[2-(methylsulfonyl)phenyl]-
• Acetamide, N-[2-(methylsulfonyl)phenyl]-
• A879526
• N-Acetyl-2-(methylsulfonyl)aniline
• 20628-27-7
• 2'-Methylsulfonylacetanilide
• N-[2-(Methanesulfonyl)phenyl]acetamide
• N-(2-methylsulfonylphenyl)acetamide
• AKOS009105905
• DTXSID70356566
• N-(2-(Methylsulfonyl)phenyl)acetamide, 97%
• N-(2-(Methylsulfonyl)phenyl)acetamide
• SCHEMBL1644002
• Oprea1_677794
• AE-562/12222970
• J-013480
• N-(2-methanesulfonylphenyl)acetamide
• N-[2-(methylsulfonyl)phenyl]acetamide
• AM806851
• PS-5482
• 2-(3-ETHYL-PHENYL)-THIAZOLE-4-CARBOXYLICACIDETHYLESTER
• CS-0449425
• N-Acetyl-2-methanesulphonylaniline
• G78420
• N-Acetyl-2-methylsulfonylaniline
• N-Acetyl-2-(methylsulphonyl)aniline

• MDL： MFCD01464107
• Inchi： 1S/C9H11NO3S/c1-7(11)10-8-5-3-4-6-9(8)14(2,12)13/h3-6H,1-2H3,(H,10,11)
• InChI Key： NGWCPCSZLLJKPD-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1NC(C)=O)(=O)=O

Computed Properties

• Exact Mass: 213.04600
• Monoisotopic Mass: 213.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Color/Form: Cream crystalline powder
• Density: 1.3±0.1 g/cm3
• Melting Point: 143.5-147.5 °C (lit.)
• Boiling Point: 478.5±37.0 °C at 760 mmHg
• Flash Point: 243.2±26.5 °C
• Refractive Index: 1.561
• PSA: 71.62000
• LogP: 2.20230
• Solubility: Not determined
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

N-Acetyl-2-(methylsulphonyl)aniline Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides